1-(1-ethyl-1H-pyrazol-4-yl)-2,2,2-trifluoroethan-1-one

• IUPAC Name: 1-(1-ethylpyrazol-4-yl)-2,2,2-trifluoroethanone
• InChI: InChI=1S/C7H7F3N2O/c1-2-12-4-5(3-11-12)6(13)7(8,9)10/h3-4H,2H2,1H3
• InChI Key: GHCNDJSHSRZDCT-UHFFFAOYSA-N
• Canonical SMILES: CCN1C=C(C=N1)C(=O)C(F)(F)F
• Molecular Formula: C7H7F3N2O
• Molecular Weight: 192.14 g/mol

Description

The compound “1-(1-ethyl-1H-pyrazol-4-yl)-2,2,2-trifluoroethan-1-one” is a pyrazole derivative. Pyrazoles are a class of organic compounds with the formula C3H3N2H. They are characterized by a 5-membered aromatic ring with two nitrogen atoms. In this case, the pyrazole ring is substituted with an ethyl group at one nitrogen and a trifluoroethanone group at the 4-position.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of the pyrazole ring, an ethyl group, and a trifluoroethanone group. The trifluoroethanone group would introduce a degree of polarity to the molecule, and the presence of the fluorine atoms could result in unique reactivity.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound can be influenced by its functional groups. For example, the trifluoroethanone group in this compound could increase its polarity, potentially affecting its solubility in various solvents.

Scientific Research Applications

Chemical Synthesis and Reactivity

• Chemical Synthesis : The compound has been used in the synthesis of various chemical structures. For example, it reacted with substituted hydrazines in different solvents to give mixtures of regioisomeric 3- and 5-substituted pyrazoles, demonstrating its utility in organic synthesis (Mikhed’kina et al., 2009).

Biological Applications

• Anticancer Potential : Some derivatives synthesized from compounds similar to 1-(1-ethyl-1H-pyrazol-4-yl)-2,2,2-trifluoroethan-1-one have shown potential in suppressing lung cancer cell growth, indicating its relevance in cancer research (Zheng et al., 2010).
• Antimicrobial Properties : Certain ethanone derivatives related to this compound have been found to possess significant antibacterial properties, suggesting its application in developing new antimicrobial agents (Asif et al., 2021).

Future Directions

The study of pyrazole derivatives is an active area of research, particularly in the development of pharmaceuticals. Future research could explore the biological activity of this compound, or investigate its reactivity in chemical reactions.